Cas no 1484-10-2 (9H-Carbazole, 9-propyl-)

9H-Carbazole, 9-propyl- is a propyl-substituted derivative of carbazole, a heterocyclic aromatic compound with a tricyclic structure. This modification enhances its solubility in organic solvents while retaining the photophysical and electrochemical properties characteristic of carbazole derivatives. The propyl group improves processability in applications such as organic semiconductors, OLEDs, and charge-transport materials. Its rigid planar structure contributes to high thermal stability and efficient charge-carrier mobility, making it suitable for optoelectronic and photovoltaic devices. The compound is also utilized in synthetic chemistry as a building block for more complex carbazole-based systems. Its well-defined structure ensures reproducibility in research and industrial applications.
9H-Carbazole, 9-propyl- structure
9H-Carbazole, 9-propyl- structure
Product Name:9H-Carbazole, 9-propyl-
CAS No:1484-10-2
MF:C15H15N
MW:209.286303758621
MDL:MFCD00218284
CID:203898
PubChem ID:289657
Update Time:2025-06-14

9H-Carbazole, 9-propyl- Chemical and Physical Properties

Names and Identifiers

    • 9H-Carbazole, 9-propyl-
    • 9-propylcarbazole
    • 9-propyl 9H-carbazole
    • 9-propyl-9H-carbazole
    • 9-Propyl-carbazol
    • 9-propyl-carbazole
    • AC1L6C6K
    • AC1Q1HVX
    • ChemDiv3_000325
    • N-propylcarbazole
    • N-propyl-carbazole
    • NSC151853
    • SureCN153959
    • AKOS001483172
    • HMS1473O17
    • SCHEMBL153959
    • NSC-151853
    • 1484-10-2
    • DS-10688
    • SR-01000389268
    • C3CZ
    • CCG-15096
    • SR-01000389268-1
    • CS-0152073
    • MFCD00218284
    • IDI1_019643
    • DTXSID00302556
    • A911336
    • NSC 151853
    • SY316738
    • STK394977
    • MDL: MFCD00218284
    • Inchi: 1S/C15H15N/c1-2-11-16-14-9-5-3-7-12(14)13-8-4-6-10-15(13)16/h3-10H,2,11H2,1H3
    • InChI Key: QAWLNVOLYNXWPL-UHFFFAOYSA-N
    • SMILES: N1(CCC)C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 209.12055
  • Monoisotopic Mass: 209.12
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.2
  • Topological Polar Surface Area: 4.9Ų

Experimental Properties

  • Density: 1.05
  • Melting Point: 50 °C
  • Boiling Point: 361°C at 760 mmHg
  • Flash Point: 172.1°C
  • Refractive Index: 1.599
  • PSA: 4.93
  • LogP: 4.20450

9H-Carbazole, 9-propyl- Security Information

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9H-Carbazole, 9-propyl- Suppliers

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(CAS:1484-10-2)9H-Carbazole, 9-propyl-
Order Number:A911336
Stock Status:in Stock
Quantity:1kg
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 12:41
Price ($):191.0
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Additional information on 9H-Carbazole, 9-propyl-

Comprehensive Overview of 9H-Carbazole, 9-propyl- (CAS No. 1484-10-2): Properties, Applications, and Industry Insights

9H-Carbazole, 9-propyl- (CAS No. 1484-10-2) is a specialized organic compound belonging to the carbazole family, which has garnered significant attention in recent years due to its versatile applications in materials science, pharmaceuticals, and advanced manufacturing. This heterocyclic aromatic compound features a propyl substituent at the 9-position of the carbazole core, enhancing its solubility and reactivity for targeted applications. Researchers and industry professionals frequently search for terms like "9-propylcarbazole synthesis", "CAS 1484-10-2 uses", and "carbazole derivatives in OLEDs", reflecting growing interest in its functional properties.

The molecular structure of 9H-Carbazole, 9-propyl- contributes to its unique photophysical and electrochemical characteristics, making it a candidate for organic electronics. With the rise of sustainable technologies, queries such as "green synthesis of carbazole derivatives" and "9-propylcarbazole in renewable energy" highlight its potential in solar cells and light-emitting diodes (LEDs). Its extended π-conjugated system allows for efficient charge transport, a critical feature for next-generation optoelectronic devices.

In the pharmaceutical sector, 9-propylcarbazole serves as a building block for drug discovery, particularly in designing kinase inhibitors and anticancer agents. Recent studies explore its role in modulating biological pathways, addressing search trends like "carbazole-based therapeutics" and "CAS 1484-10-2 biological activity". The compound’s adaptability underscores its relevance in precision medicine and bioconjugation techniques.

From an industrial perspective, 9H-Carbazole, 9-propyl- is utilized in polymer chemistry to enhance material durability and thermal stability. Searches for "high-performance polymers with carbazole" and "1484-10-2 in coatings" align with its use in automotive and aerospace applications. Its compatibility with nanotechnology further expands its utility in smart materials and sensors.

Environmental considerations are also pivotal, as industries seek eco-friendly alternatives for synthetic processes. The compound’s potential in catalysis and waste reduction resonates with queries like "sustainable carbazole derivatives". Regulatory compliance and lifecycle assessment of 9-propylcarbazole remain critical topics for stakeholders.

In summary, 9H-Carbazole, 9-propyl- (CAS No. 1484-10-2) bridges multiple disciplines, from advanced materials to biomedicine. Its evolving applications reflect broader trends in innovation and sustainability, ensuring its prominence in scientific and industrial discourse.

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Amadis Chemical Company Limited
(CAS:1484-10-2)9H-Carbazole, 9-propyl-
A911336
Purity:99%
Quantity:1kg
Price ($):191.0
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